2-(3-isoquinolin-5-ylphenyl)-5-hydroxy-3-methylpyrimidin-4(3H)-one

• Molecular Formula: C20H15N3O2
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 5-hydroxy-2-(3-isoquinolin-5-ylphenyl)-3-methylpyrimidin-4-one
• InChI: InChI=1S/C20H15N3O2/c1-23-19(22-12-18(24)20(23)25)14-5-2-4-13(10-14)16-7-3-6-15-11-21-9-8-17(15)16/h2-12,24H,1H3
• InChI Key: IACKRGCNAQZMIU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=C(C1=O)O)C2=CC=CC(=C2)C3=CC=CC4=C3C=CN=C4

Description

2-(3-isoquinolin-5-ylphenyl)-5-hydroxy-3-methylpyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C20H15N3O2 and its molecular weight is 329.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 50.0 mg (0.106 mmol) 3-{5-[(4-methoxybenzyl)oxy]-1-methyl-6-oxo-1,6-dihydropyrimidin-2-yl}phenyl trifluoromethanesulfonate in 2 ml THF was added 7.8 mg (0.011 mmol) 1,1′-bis(diphenylphosphino)ferrocene-palladium(II)dichloride dichloromethane adduct, 18.3 mg (0.106 mmol) isoquinoline-5-boronic acid, and 300 μl (0.300 mmol) 1 M Cs2CO3. The reaction mixture was heated to 120° C. for 20 min in the microwave, then extracted with 10 ml EtOAc, and concentrated in vacuo. The oil was dissolved in 1 ml CH2Cl2, 1 ml TFA was added, and then concentrated in vacuo. Purification by mass-guided high throughput purification gave 15 mg (43% yield) of 2-(3-isoquinolin-5-ylphenyl)-5-hydroxy-3-methylpyrimidin-4(3H)-one. 1H NMR 8 (ppm) (DMSO-d): 9.62 (1H, s), 8.58 (1H, s), 8.34 (1H, d, J=8.04 Hz), 7.97-7.86 (3H, m), 7.74-7.66 (4H, m), 7.57 (1H, s), 2.54 (3H, s). HRMS (ESI positive) calc (M+H)+=330.1237 found 330.1237.